Cas no 1245646-04-1 (Spiro[benzo[d][1,3]oxazine-4,1'-cyclohexane]-2,4'(1H)-dione)

• Product name: Spiro[benzo[d][1,3]oxazine-4,1'-cyclohexane]-2,4'(1H)-dione
• CAS No: 1245646-04-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1083106
• PubChem ID: 52988057

Spiro[benzo[d][1,3]oxazine-4,1'-cyclohexane]-2,4'(1H)-dione Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[d][1,3]oxazine-4,1'-cyclohexane]-2,4'(1H)-dione
• spiro[1H-3,1-benzoxazine-4,4'-cyclohexane]-1',2-dione
• 1245646-04-1
• SCHEMBL13110266
• 1,2-dihydrospiro[3,1-benzoxazine-4,1'-cyclohexane]-2,4'-dione

• Inchi： InChI=1S/C13H13NO3/c15-9-5-7-13(8-6-9)10-3-1-2-4-11(10)14-12(16)17-13/h1-4H,5-8H2,(H,14,16)
• InChI Key： PBXLNXAHQCGUCG-UHFFFAOYSA-N
• SMILES： C1CC2(CCC1=O)C3=CC=CC=C3NC(=O)O2

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų